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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

For researchers, scientists, and professionals in drug development, the accurate and reliable

detection of veterinary drug residues is paramount for ensuring food safety and regulatory

compliance. Furaltadone, a nitrofuran antibiotic, is a substance banned for use in food-

producing animals in the European Union. Consequently, highly sensitive and validated

analytical methods are required for its monitoring. This guide provides a comparative overview

of different analytical techniques for the detection of furaltadone, with a focus on methods

validated according to the criteria set forth in Commission Decision 2002/657/EC.

Performance Comparison of Furaltadone Detection
Methods
The validation of analytical methods according to EC 2002/657 ensures that they meet

stringent performance criteria, providing confidence in the generated results. The primary

method for the confirmatory analysis of furaltadone is Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). However, alternative screening methods, such as immunoassays

and electrochemical sensors, are also being developed for rapid and high-throughput analysis.
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The following tables summarize the performance characteristics of these methods based on

available experimental data. It is important to note that while LC-MS/MS methods are

frequently validated and reported in accordance with EC 2002/657, complete validation data for

alternative methods against this specific directive can be less commonly published. The

performance of furaltadone detection is often assessed by monitoring its tissue-bound

metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).

Table 1: Performance Characteristics of LC-MS/MS Methods for Furaltadone/AMOZ Detection

Matrix Analyte
CCα
(µg/kg)

CCβ
(µg/kg)

Recovery
(%)

Precision
(RSD, %)

Referenc
e

Poultry

Eggs

Furaltadon

e
0.9 2.0

Not

Reported

Not

Reported
[1][2]

Poultry

Eggs
AMOZ 0.1 0.5

Not

Reported

Not

Reported
[1][2]

Macroalga

e (Ulva

lactuca)

Furaltadon

e
5.57 10.97 88.9 - 95.5

Repeatabili

ty: 15.3 -

20.5,

Reproducib

ility: 25.3 -

28.2

[3]

Bovine

Urine
AMOZ 0.11 - 0.34 0.13 - 0.43 90 - 108 < 19 [4]

Soft-Shell

Turtle

Powder

AMOZ 0.18 - 0.30 0.30 - 0.34
82.2 -

108.1

Repeatabili

ty: 1.5 -

3.8,

Reproducib

ility: 2.2 -

4.8

[5]

*CCα (Decision Limit): the concentration at and above which it can be concluded with a

statistical certainty of 1-α that a sample is non-compliant. *CCβ (Detection Capability): the
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smallest content of the substance that may be detected, identified and/or quantified in a sample

with a statistical certainty of 1-β.

Table 2: Performance Characteristics of Alternative Methods for Furaltadone Detection

Metho
d

Matrix
Analyt
e

Limit
of
Detecti
on
(LOD)

Limit
of
Quanti
tation
(LOQ)

Recov
ery (%)

Precisi
on
(RSD,
%)

EC
2002/6
57
Validat
ion

Refere
nce

Immuno

chromat

ography

Test

Strip

Animal

Tissues
AOZ

0.15

µg/kg

0.31

µg/kg

76.3 -

98.2

9.1 -

11.6

Mention

ed as a

validati

on

framew

ork

[6]

Electroc

hemical

Sensor

Fish

Tissues

Furalta

done
1.46 nM

Not

Reporte

d

Not

Reporte

d

Not

Reporte

d

Not

explicitl

y stated

[7]

Electroc

hemical

Sensor

Water
Furalta

done
97 µM

Not

Reporte

d

Not

Reporte

d

Not

Reporte

d

Not

explicitl

y stated

[1]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of analytical methods.

Below are representative protocols for the key experiments cited.

LC-MS/MS Method for Furaltadone and its Metabolite
AMOZ in Poultry Eggs
This method is validated according to the criteria of Commission Decision 2002/657/EC.[1][2]

1. Sample Preparation:
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Homogenize egg yolk and egg white samples separately.

For AMOZ, perform an acid hydrolysis to release the protein-bound metabolite. This is

followed by derivatization with 2-nitrobenzaldehyde.

For furaltadone, extract the sample with a suitable organic solvent such as ethyl acetate.

Perform a liquid-liquid extraction for cleanup and to remove interfering substances.

Evaporate the final extract to dryness and reconstitute in the mobile phase for LC-MS/MS

analysis.

2. LC-MS/MS Analysis:

Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution

program. A typical mobile phase consists of a mixture of water with a small percentage of

formic acid and an organic solvent like acetonitrile or methanol.

Mass Spectrometric Detection: Employ a tandem mass spectrometer equipped with an

electrospray ionization (ESI) source, operating in the positive ion mode. Monitor at least two

specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both

quantification and confirmation of the analyte's identity, as required by EC 2002/657.

Immunoassay-Based Method (Immunochromatography
Test Strip) for AMOZ
This protocol describes a rapid screening method for the detection of the furaltadone
metabolite, AOZ, in animal tissues.[6]

1. Sample Preparation:

Homogenize the tissue sample.

Extract the analyte from the tissue using a suitable extraction buffer.

Centrifuge the sample to separate the supernatant containing the analyte from the solid

tissue debris.
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The clear supernatant is used directly for analysis.

2. Detection:

Apply a defined volume of the sample extract to the sample pad of the

immunochromatography test strip.

The analyte in the sample competes with a labeled antigen for a limited number of antibody

binding sites on the test strip.

Allow the sample to migrate along the strip by capillary action.

After a specified incubation time (typically a few minutes), visually inspect the test line or use

a strip reader for quantitative results. The intensity of the test line is inversely proportional to

the concentration of the analyte in the sample.

Electrochemical Sensor for Furaltadone Detection
This outlines the general procedure for the electrochemical detection of furaltadone using a

modified electrode.[1][7]

1. Electrode Preparation:

The working electrode (e.g., glassy carbon electrode or screen-printed carbon electrode) is

modified with a specific nanomaterial or composite that enhances the electrochemical

response towards furaltadone.

The modification process may involve drop-casting a suspension of the nanomaterial onto

the electrode surface and allowing it to dry.

2. Electrochemical Measurement:

Immerse the modified electrode, a reference electrode, and a counter electrode into an

electrochemical cell containing a supporting electrolyte solution (e.g., phosphate buffer).

Add the sample extract to the electrochemical cell.
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Apply a potential scan using a technique such as cyclic voltammetry (CV) or differential pulse

voltammetry (DPV).

The reduction of the nitro group in the furaltadone molecule at a specific potential on the

electrode surface generates a measurable current signal. The magnitude of this current is

proportional to the concentration of furaltadone in the sample.

Visualizing the Workflows
To better illustrate the experimental processes, the following diagrams have been generated

using the DOT language.

Sample Preparation

LC-MS/MS Analysis

Sample Homogenization

Acid Hydrolysis & Derivatization
(for AMOZ)

Solvent Extraction
(for Furaltadone)

Liquid-Liquid Extraction Evaporation & Reconstitution LC Injection Chromatographic Separation
(C18 Column)

Tandem MS Detection
(ESI+, MRM) Data

Data Acquisition
& Processing Final Result

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS detection of furaltadone/AMOZ.

Sample Preparation Detection

Tissue Homogenization Buffer Extraction Centrifugation Apply Supernatant
to Test Strip Analyte Migration Read Result

(Visual or Reader) InterpretationResult Interpretation Screening Result

Click to download full resolution via product page

Caption: Workflow for immunoassay-based screening of AMOZ.
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Caption: Workflow for electrochemical detection of furaltadone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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